Cas no 583811-55-6 (Pyrazolo[3,4-b]azepine, 1-ethyl-1,4,5,6,7,8-hexahydro-3-[(methylthio)methyl]- (9CI))
583811-55-6 structure
Product Name:Pyrazolo[3,4-b]azepine, 1-ethyl-1,4,5,6,7,8-hexahydro-3-[(methylthio)methyl]- (9CI)
CAS No:583811-55-6
MF:C11H19N3S
MW:225.353660821915
CID:948419
PubChem ID:4331113
Update Time:2025-04-19
Pyrazolo[3,4-b]azepine, 1-ethyl-1,4,5,6,7,8-hexahydro-3-[(methylthio)methyl]- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Pyrazolo[3,4-b]azepine, 1-ethyl-1,4,5,6,7,8-hexahydro-3-[(methylthio)methyl]- (9CI)
- 1-Ethyl-3-((methylthio)methyl)-1,4,5,6,7,8-hexahydropyrazolo[3,4-b]azepine
- 583811-55-6
- Pyrazolo[3,4-b]azepine,1-ethyl-1,4,5,6,7,8-hexahydro-3-[(methylthio)methyl]-(9ci)
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- Inchi: 1S/C11H19N3S/c1-3-14-11-9(6-4-5-7-12-11)10(13-14)8-15-2/h12H,3-8H2,1-2H3
- InChI Key: QQEWYFAVCKFDSN-UHFFFAOYSA-N
- SMILES: S(C)CC1C2=C(NCCCC2)N(CC)N=1
Computed Properties
- Exact Mass: 225.13
- Monoisotopic Mass: 225.13
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 296
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.9A^2
- XLogP3: 2.1
Pyrazolo[3,4-b]azepine, 1-ethyl-1,4,5,6,7,8-hexahydro-3-[(methylthio)methyl]- (9CI) Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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